8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-1-(prop-2-en-1-yl)-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-1-prop-2-enyl-7-propylpurine-2,6-dione
• InChI: InChI=1S/C17H22N6O2/c1-6-8-21-13-14(18-16(21)23-12(4)10-11(3)19-23)20(5)17(25)22(9-7-2)15(13)24/h7,10H,2,6,8-9H2,1,3-5H3
• InChI Key: ACXLBVKYGUWONB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CC=C)C
• Molecular Formula: C17H22N6O2
• Molecular Weight: 342.4 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-1-(prop-2-en-1-yl)-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C17H22N6O2 and its molecular weight is 342.403. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Several studies have synthesized and tested derivatives of complex purine compounds, highlighting their potential in anticancer therapies. For instance, derivatives of benzo[b][1,6]naphthyridines and pyrazolo[1,5-a]pyrimidines have shown significant cytotoxic activities against various cancer cell lines, including leukemia, lung carcinoma, and colon tumors. These studies suggest that modifications of purine structures can lead to compounds with potent anticancer properties, offering a route for the development of new chemotherapeutic agents (Deady et al., 2003), (Hassan et al., 2017).

Antimicrobial Activity

Research on purine derivatives also extends to antimicrobial applications. Compounds synthesized from theophylline and related structures have been evaluated for their antimicrobial effectiveness, showing activity against a range of bacterial strains. This indicates the potential for purine-based molecules to serve as a scaffold for developing new antimicrobial agents, which could help combat resistant bacterial infections (Abdul-Reda & Abdul-Ameer, 2018).

Anti-HIV Activity

The search for effective anti-HIV agents has led to the exploration of purine derivatives as potential inhibitors of HIV-1. Studies have shown that certain tricyclic purine derivatives possess moderate anti-HIV activities, providing a foundation for further exploration into purine-based antiviral therapies. This highlights the versatility of purine compounds in the development of treatments for viral infections, including HIV (Ashour et al., 2012).